Cas no 2171944-02-6 (2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid
• CAS No: 2171944-02-6
• MF: C₂₅H₂₈N₂O₇
• MW: 468.499027252197
• CID: 6448200
• PubChem ID: 165820597
• Update Time: 2025-05-23

2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid
• EN300-1546802
• 2171944-02-6
• 2-cyclopropyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxybutanamido]oxy}acetic acid

• Inchi： 1S/C25H28N2O7/c1-32-16(12-22(28)27-34-23(24(29)30)15-10-11-15)13-26-25(31)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21,23H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： ZJGASOONSUOPKO-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(CC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)OC)=O

Computed Properties

• Exact Mass: 468.18965124g/mol
• Monoisotopic Mass: 468.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid

2-Cyclopropyl-2-{4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic Acid: A Comprehensive Overview

The compound with CAS No. 2171944-02-6, known as 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound is characterized by its complex structure, which includes a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methoxybutanamide moiety. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. The presence of the Fmoc group is particularly notable, as it is widely used in peptide synthesis to protect amino groups during solid-phase synthesis. This feature suggests that the compound may play a role in the construction of bioactive peptides or proteins. Furthermore, the methoxybutanamide moiety adds to the molecule's versatility, potentially influencing its solubility, stability, and interaction with biological systems.

The synthesis of this compound involves a series of intricate chemical transformations. Key steps include the installation of the cyclopropyl group, which is known for its unique strain and reactivity, and the subsequent coupling with the Fmoc group. Researchers have employed advanced methodologies, such as Suzuki-Miyaura cross-coupling reactions and peptide coupling techniques, to achieve high yields and purity. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemistry.

In terms of biological activity, preliminary studies indicate that this compound exhibits promising properties in vitro. For instance, it has shown moderate inhibitory effects on certain enzymes, suggesting potential applications in drug discovery. Moreover, its structural features make it an ideal candidate for further modification to enhance bioavailability and target specificity. Ongoing research is focused on optimizing its pharmacokinetic profile and exploring its efficacy in animal models.

The integration of cutting-edge technologies, such as computational chemistry and high-throughput screening, has significantly accelerated the study of this compound. Computational models have provided valuable insights into its molecular interactions and binding affinities, while experimental approaches have validated these predictions. This interdisciplinary approach ensures that the compound remains at the forefront of scientific innovation.

In conclusion, 2-cyclopropyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxybutanamidooxy}acetic acid represents a remarkable example of modern organic chemistry. Its unique structure, versatile functional groups, and potential applications make it a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to contribute significantly to the advancement of science and medicine.